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Compound of Interest

Compound Name: 1-Boc-4-(aminomethyl)piperidine

Cat. No.: B134491 Get Quote

An In-depth Technical Guide to 1-Boc-4-(aminomethyl)piperidine

For Researchers, Scientists, and Drug Development
Professionals
Abstract: 1-Boc-4-(aminomethyl)piperidine is a versatile bifunctional molecule widely utilized

as a building block in organic synthesis, particularly in the development of pharmaceutical

agents. Its structure incorporates a piperidine ring, a common scaffold in medicinal chemistry,

with a primary amine protected by a tert-butyloxycarbonyl (Boc) group. This guide provides a

comprehensive overview of its physical and chemical properties, detailed experimental

protocols for its synthesis and analysis, and its applications in drug discovery.

Core Physical and Chemical Properties
The fundamental properties of 1-Boc-4-(aminomethyl)piperidine are summarized below,

providing essential data for its handling, application, and characterization.
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Identifier Value

CAS Number 144222-22-0[1][2]

Molecular Formula C₁₁H₂₂N₂O₂[1][2][3]

Molecular Weight 214.30 g/mol [1][2][3]

IUPAC Name
tert-butyl 4-(aminomethyl)piperidine-1-

carboxylate[4]

Synonyms

N-(tert-Butoxycarbonyl)-4-

aminomethylpiperidine, 1,1-Dimethylethyl 4-

(aminomethyl)-1-piperidinecarboxylate[1]

InChI Key KLKBCNDBOVRQIJ-UHFFFAOYSA-N[1][5]

SMILES String CC(C)(C)OC(=O)N1CCC(CN)CC1[1][5]

Physicochemical Data
Property Value

Appearance
Colorless to yellow liquid or low melting solid[5]

[6]

Boiling Point 237-238 °C (lit.)[1][2][5]

Density 1.013 g/mL at 25 °C (lit.)[1][2][5]

Refractive Index (n20/D) 1.473 (lit.)[1][2][5]

Flash Point >230 °F (>110 °C)[5]

Solubility Soluble in chloroform and methanol[5][7]

pKa 10.13 ± 0.29 (Predicted)[5]

LogP 1.59[3]

Synthesis and Experimental Protocols
While multiple synthetic routes exist, a common approach involves the protection of the

piperidine nitrogen followed by the reduction of a nitrile or amide group at the 4-position. A
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general protocol for the synthesis of a related compound, 1-Boc-4-aminopiperidine, is

described in the literature and can be adapted.[8]

Illustrative Synthesis Workflow
The logical flow for a common synthetic approach is outlined below. This involves the Boc

protection of a suitable piperidine precursor followed by functional group transformation to yield

the final product.

Illustrative Synthesis of 1-Boc-4-(aminomethyl)piperidine

4-Piperidinecarboxamide 1-Boc-4-piperidinecarboxamide

Di-tert-butyl dicarbonate,
Triethylamine, Water 1-Boc-4-(aminomethyl)piperidineReduction (e.g., LiAlH4 or BH3)

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 1-Boc-4-(aminomethyl)piperidine.

General Experimental Protocol for Boc Protection
This protocol is adapted from the synthesis of 1-Boc-4-piperidinecarboxamide.[8]

Reaction Setup: In a suitable reaction vessel, dissolve 4-piperidinecarboxamide in a mixture

of distilled water and triethylamine.

Addition of Boc Anhydride: While stirring the solution at room temperature (20-25 °C), add di-

tert-butyl dicarbonate dropwise.

Reaction: Continue stirring at room temperature for 8-10 hours.

Workup: Adjust the pH of the reaction mixture to 6-7 using 20% hydrochloric acid. Extract the

product with a suitable organic solvent such as dichloromethane.

Purification: Dry the combined organic phases, concentrate under reduced pressure, and

purify the resulting intermediate, for instance, by crystallization from acetone at low

temperature (0-2 °C).[8]
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The subsequent step would involve the reduction of the amide to the amine, for which standard

reducing agents like lithium aluminum hydride (LiAlH₄) or borane (BH₃) can be employed under

anhydrous conditions.

Analytical Characterization
To confirm the identity and purity of 1-Boc-4-(aminomethyl)piperidine, a suite of analytical

techniques is typically employed.

Analytical Workflow
The following diagram illustrates a standard workflow for the quality control and

characterization of the synthesized compound.

Analytical Workflow for Compound Characterization

Synthesis & Purification
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& Purity Assessment
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Caption: A logical workflow for the analytical characterization of the final product.

Spectroscopic Data
¹H NMR: Proton NMR is used to confirm the presence of the characteristic protons of the

Boc group and the piperidine ring structure.[9]

¹³C NMR: Carbon NMR provides information on the carbon skeleton of the molecule.

Mass Spectrometry (MS): This technique is used to determine the molecular weight of the

compound, confirming its elemental composition. The exact mass is reported as 214.168121.

[3]

Infrared Spectroscopy (IR): IR spectroscopy is employed to identify the characteristic

vibrational frequencies of the functional groups present, such as the N-H stretches of the

amine and the C=O stretch of the carbamate.[10]

Applications in Research and Drug Development
1-Boc-4-(aminomethyl)piperidine is a crucial intermediate in the synthesis of a variety of

biologically active molecules.[5] Its utility stems from the presence of a protected primary

amine, which allows for selective reactions at the piperidine nitrogen or, after deprotection, at

the aminomethyl group.

It serves as a precursor in the preparation of various protein agonists and antagonists,

including:

Kinesin spindle protein inhibitors with potential anticancer activity.[1][11]

Agonists for the orphan G-protein coupled receptor GPR119, which have antidiabetic

potential.[1][11]

Pim-1 inhibitors.[1][11]

Aspartic acid protease inhibitors.[1][11]
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Proper safety precautions must be observed when handling 1-Boc-4-
(aminomethyl)piperidine.

Hazard Information
Hazard Class Description

GHS Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation. H400: Very toxic to aquatic

life.[3]

GHS Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P273: Avoid

release to the environment. P305 + P351 +

P338: IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

Hazard Codes Xi: Irritant[3][5]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles.[12]

Skin Protection: Handle with chemical-impermeable gloves and wear protective clothing.[12]

Respiratory Protection: Use a suitable respirator if exposure limits are exceeded or irritation

is experienced.[12]

Storage and Handling
Storage: Store in a tightly sealed container in a dry, well-ventilated place at room

temperature.[3][5]

Handling: Handle in a well-ventilated area. Avoid contact with skin and eyes, and avoid the

formation of dust and aerosols.[12]
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1-Boc-4-(aminomethyl)piperidine is a key building block for medicinal chemists and

researchers in drug discovery. Its well-defined physical and chemical properties, coupled with

its versatile reactivity, make it an invaluable tool in the synthesis of complex molecular

architectures with potential therapeutic applications. Adherence to appropriate safety protocols

is essential when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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